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Compound of Interest

Compound Name: 3-Methyl-2-hexene

Cat. No.: B101136 Get Quote

This in-depth technical guide provides a summary of available thermodynamic data for 3-
Methyl-2-hexene. The information is intended for researchers, scientists, and drug

development professionals who require precise thermodynamic parameters for this compound.

This document presents quantitative data in structured tables, outlines common experimental

protocols for the determination of such data, and includes a visualization of the general

workflow for thermodynamic data acquisition.

Core Thermodynamic Data
3-Methyl-2-hexene (C7H14, molar mass: 98.1861 g/mol ) is an unsaturated hydrocarbon with

two stereoisomers, (E)- and (Z)-3-Methyl-2-hexene.[1][2] The thermodynamic properties can

vary between the individual isomers and the isomeric mixture. The following tables summarize

the key thermodynamic data available for 3-Methyl-2-hexene and its isomers.

Table 1: Enthalpy and Gibbs Free Energy of Formation
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Property Value Units Compound Source

Standard

Enthalpy of

Formation (Gas,

ΔfH°gas)

-75.9 ± 1.5 kJ/mol
3-Methyl-2-

hexene
Cheméo

Standard Gibbs

Free Energy of

Formation (ΔfG°)

46.29 kJ/mol
3-Methyl-2-

hexene
Cheméo

Table 2: Heat Capacity and Entropy

Property Value Units
Temperatur
e (K)

Compound Source

Ideal Gas

Heat

Capacity

(Cp,gas)

165.71 J/mol·K 298.15
3-Methyl-2-

hexene
Cheméo

Ideal Gas

Heat

Capacity

(Cp,gas)

240.48 J/mol·K 400.00
3-Methyl-2-

hexene
Cheméo

Ideal Gas

Heat

Capacity

(Cp,gas)

315.24 J/mol·K 500.00
3-Methyl-2-

hexene
Cheméo

Table 3: Phase Change and Critical Properties
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Property Value Units Compound Source

Normal Boiling

Point (Tboil)
367 ± 5 K

3-Methyl-2-

hexene

NIST

WebBook[3]

Enthalpy of

Vaporization

(ΔvapH°)

35.6 kJ/mol
(Z)-3-Methyl-2-

hexene

NIST

WebBook[4]

Enthalpy of

Vaporization

(ΔvapH)

34.2 kJ/mol
(Z)-3-Methyl-2-

hexene

NIST

WebBook[4]

Enthalpy of

Vaporization

(ΔvapH°)

8.20 kcal/mol
(E)-3-Hexene, 2-

methyl-

NIST

WebBook[5]

Critical

Temperature (Tc)
545.00 K

3-Methyl-2-

hexene
Cheméo

Critical Pressure

(Pc)
2900.00 kPa

3-Methyl-2-

hexene
Cheméo

Experimental Protocols
The precise determination of thermodynamic properties for volatile organic compounds like 3-
Methyl-2-hexene involves a variety of specialized experimental techniques. While specific

experimental details for this compound are not readily available in the public domain, this

section outlines the general methodologies employed for determining the key thermodynamic

parameters presented above.

Enthalpy of Formation
The standard enthalpy of formation (ΔfH°) of a volatile organic compound is typically

determined indirectly through its enthalpy of combustion.

Bomb Calorimetry:

A precisely weighed sample of the compound is placed in a sealed container, known as a

"bomb," which is then filled with high-pressure oxygen.
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The bomb is submerged in a known quantity of water in a thermally insulated container

(calorimeter).

The sample is ignited, and the complete combustion reaction releases heat, which is

absorbed by the bomb and the surrounding water, causing a temperature increase.

By measuring the temperature change and knowing the heat capacity of the calorimeter

system, the heat of combustion can be calculated.

The standard enthalpy of formation is then derived from the experimental heat of combustion

using Hess's Law, along with the known standard enthalpies of formation of the combustion

products (CO2 and H2O).

Heat Capacity
The heat capacity (Cp) of a liquid or gaseous sample is a measure of the heat required to raise

its temperature by a specific amount.

Differential Scanning Calorimetry (DSC):

A small, accurately weighed sample is placed in a sample pan, and an empty reference pan

is also prepared.

Both pans are heated or cooled at a controlled rate within the DSC instrument.

The instrument measures the difference in heat flow required to maintain the sample and

reference at the same temperature.

This differential heat flow is directly proportional to the heat capacity of the sample.

Enthalpy of Vaporization
The enthalpy of vaporization (ΔvapH) is the energy required to transform a given quantity of a

substance from a liquid into a gas at a given pressure.

Vapor Pressure Measurement:
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The vapor pressure of the liquid is measured at various temperatures. This can be achieved

using a static or dynamic method. In the static method, the substance is placed in a closed

container, and the pressure of the vapor in equilibrium with the liquid is measured at different

temperatures.

The Clausius-Clapeyron equation, which relates vapor pressure, temperature, and enthalpy

of vaporization, is then used to determine the enthalpy of vaporization from the slope of a

plot of the natural logarithm of vapor pressure versus the inverse of the absolute

temperature.

Boiling Point
The normal boiling point (Tboil) is the temperature at which the vapor pressure of a liquid

equals the surrounding atmospheric pressure at sea level.

Ebulliometry:

An ebulliometer is an instrument designed to measure the boiling point of a liquid with high

precision.

The liquid is heated to its boiling point, and the temperature of the vapor in equilibrium with

the boiling liquid is measured using a calibrated thermometer.

The design of the apparatus ensures that the thermometer is immersed in the vapor phase

and is not affected by superheating of the liquid.

Critical Properties
The critical temperature (Tc) and critical pressure (Pc) are the temperature and pressure at the

critical point, above which distinct liquid and gas phases do not exist.

Sealed-Tube Method:

A small amount of the liquid is sealed in a sturdy glass tube.

The tube is slowly heated in a controlled-temperature bath.
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As the temperature approaches the critical temperature, the meniscus separating the liquid

and vapor phases becomes less distinct and eventually disappears at the critical

temperature.

The pressure at this point is the critical pressure. Visual observation is used to determine the

point at which the phase boundary vanishes.

Visualization of Thermodynamic Data Workflow
The following diagram illustrates a generalized workflow for the acquisition and analysis of

thermodynamic data for a volatile organic compound.
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Caption: Generalized workflow for thermodynamic data acquisition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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